Cas no 62702-57-2 (2-Thiophenecarboxaldehyde, 5-(dodecylthio)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(dodecylthio)-
• CAS No: 62702-57-2
• MF: C₁₇H₂₈OS₂
• MW: 312.533622741699
• CID: 434699
• PubChem ID: 21450449
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 5-(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(dodecylthio)-
• 5-dodecylsulfanylthiophene-2-carbaldehyde
• 62702-57-2
• DTXSID40614089
• 5-(DODECYLSULFANYL)THIOPHENE-2-CARBALDEHYDE
• SCHEMBL11713052

• Inchi： 1S/C17H28OS2/c1-2-3-4-5-6-7-8-9-10-11-14-19-17-13-12-16(15-18)20-17/h12-13,15H,2-11,14H2,1H3
• InChI Key： ZSTNWRKKURYDBX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=O)S1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 312.15834
• Monoisotopic Mass: 312.15815786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 17.07